Cas no 933743-95-4 (N1-(4-fluorophenyl)propane-1,3-diamine)

• Product Name: N1-(4-fluorophenyl)propane-1,3-diamine
• CAS No: 933743-95-4
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5233080
• PubChem ID: 28766537
• Update Time: 2026-03-08

N1-(4-fluorophenyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1-(4-fluorophenyl)-
• N1-(4-fluorophenyl)propane-1,3-diamine

• Inchi： 1S/C9H13FN2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,12H,1,6-7,11H2
• InChI Key： QWOMWKRCVFRAGA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)CCN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1-(4-fluorophenyl)propane-1,3-diamine

Comprehensive Overview of N1-(4-fluorophenyl)propane-1,3-diamine (CAS No. 933743-95-4): Properties, Applications, and Industry Insights

N1-(4-fluorophenyl)propane-1,3-diamine (CAS No. 933743-95-4) is a fluorinated organic compound with a unique molecular structure that combines an aromatic 4-fluorophenyl group with a propane-1,3-diamine backbone. This dual-functional architecture makes it a versatile intermediate in pharmaceutical synthesis, material science, and specialty chemical applications. The presence of both amine groups and a fluorine substituent enhances its reactivity, enabling selective modifications for targeted applications.

In recent years, the demand for fluorinated compounds like N1-(4-fluorophenyl)propane-1,3-diamine has surged due to their role in drug discovery. Researchers highlight its potential in designing kinase inhibitors and GPCR-targeted therapeutics, addressing trending topics such as precision medicine and cancer research. A 2023 study noted its utility in optimizing bioavailability and metabolic stability—key challenges in modern pharmacology.

The compound’s physicochemical properties further underscore its industrial relevance. With a moderate logP value and hydrogen-bonding capacity, it balances lipophilicity and solubility—a critical factor for drug formulation. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, aligning with industry standards for high-purity intermediates.

Beyond pharmaceuticals, N1-(4-fluorophenyl)propane-1,3-diamine finds niche applications in advanced material science. Its amine groups facilitate polymerization reactions, contributing to epoxy resins and polyurethane coatings with enhanced thermal stability. This aligns with the growing market for sustainable materials, as fluorinated polymers often exhibit superior durability and chemical resistance.

From an SEO perspective, users frequently search for terms like "fluorophenyl diamine synthesis", "CAS 933743-95-4 supplier", or "amine intermediates for drug development". These queries reflect the compound’s commercial and academic significance. Notably, forums discuss its scalable production via reductive amination or Buchwald-Hartwig coupling, methods optimized for low-waste chemistry.

Regulatory compliance remains a priority for manufacturers. While 933743-95-4 is not classified as hazardous, adherence to REACH and GMP guidelines ensures safe handling. Recent innovations in green chemistry have also explored catalytic routes to synthesize this compound, reducing reliance on heavy metals—a response to the eco-conscious trends dominating the chemical sector.

In conclusion, N1-(4-fluorophenyl)propane-1,3-diamine exemplifies the intersection of structural ingenuity and functional adaptability. Its dual role in life sciences and material engineering positions it as a critical asset for R&D teams navigating the demands of innovation-driven markets. Future studies may explore its electrochemical applications or bioconjugation potential, further expanding its industrial footprint.